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The magnetic properties of Cu-Ti intermetallic compounds are fundamentally derived from the
intrinsic magnetic nature of copper and titanium.

e Copper (Cu): With an electron configuration of [Ar] 3d1° 4s!, all of its d-electrons are paired.
This leads to diamagnetism, a weak form of magnetism where the material is repelled by a
magnetic field.[1][2][3] Diamagnetism is a quantum mechanical effect present in all materials,
but it is the dominant magnetic characteristic in copper due to the absence of unpaired
electrons.[1] Some studies have noted a weak, temperature-dependent paramagnetic effect
in pure copper at low temperatures, often referred to as a "Curie tail,” which may be an
intrinsic property.[4]

 Titanium (Ti): As a transition metal with an electron configuration of [Ar] 3d? 4s2, titanium has
unpaired electrons in its d-orbitals. This results in paramagnetism, where the material is
weakly attracted to an external magnetic field.[5][6] This attraction is due to the alignment of
the magnetic dipole moments of the unpaired electrons with the applied field.[5]

The combination of diamagnetic copper and paramagnetic titanium in various stoichiometric
ratios within intermetallic phases leads to a range of magnetic behaviors, which are generally
weak and often characterized by Pauli paramagnetism or diamagnetism.

Magnetic Properties of Cu-Ti Alloy Phases

While extensive data on the magnetic properties of each specific Cu-Ti intermetallic compound
(e.g., CuTi, CuTiz, CusTi) is not widely available in the literature, systematic studies on
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amorphous and crystallized Cu-Ti alloys across a range of compositions provide significant
insight.

The magnetic behavior of Cu-Ti alloys is primarily governed by the composition. Generally, the
magnetic susceptibility shows a nearly linear variation with the concentration of copper. As the
copper content increases, the alloys transition from the paramagnetic behavior characteristic of
titanium towards the diamagnetic behavior of copper. This trend is attributed to the
approximately linear decrease of both orbital diamagnetism and the Pauli paramagnetism of
the d-band with increasing copper content.[7] For most compositions, the magnetic
susceptibility shows only a weak dependence on temperature, which is typical for nonmagnetic
alloys of early and late transition metals.[7]

Quantitative Data

The following table summarizes the room temperature magnetic susceptibility data for
amorphous and crystallized Cu-Ti alloys. The values are estimated from the graphical data
presented by B. BabicC et al. (2014). It is important to note that "crystallized" refers to the bulk
material after annealing and may consist of one or more intermetallic phases depending on the
composition according to the Cu-Ti phase diagram.

Composition (at.% Cu) :mm:lzzzgus (xa) (10~° S;:/j::lcl)i;ed (xx) (10-°
30 ~15 ~1.2
40 ~1.1 ~0.8
50 ~0.7 ~0.3
60 ~0.4 ~0.1
67 ~0.1 ~0.1

Data estimated from Figure 2 in Babic, B., et al. (2014). "Magnetic susceptibilities of
amorphous (xa) and crystallized (xx) Cu-Ti alloys." Journal of Alloys and Compounds.[7]
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Experimental Protocols for Magnetic
Characterization

The determination of magnetic properties of Cu-Ti alloys requires sensitive measurement
techniques due to their weak magnetic nature.

Key Experimental Method: SQUID Magnetometry

A prevalent and highly sensitive method for characterizing such materials is using a
Superconducting Quantum Interference Device (SQUID) magnetometer.

Objective: To measure the magnetic susceptibility of Cu-Ti alloys as a function of temperature
and applied magnetic field.

Apparatus: Quantum Design MPMS5 SQUID Magnetometer (or equivalent).
Methodology:

e Sample Preparation:

o

Alloys are typically prepared by arc-melting high-purity (e.g., 99.99%) constituent metals
(Cu and Ti) in an inert atmosphere (e.g., argon) to prevent oxidation.

o

Amorphous samples are often produced as ribbons via melt-spinning.

o

Crystallized samples are obtained by annealing the amorphous ribbons in a vacuum at
temperatures sufficient to induce crystallization without significant oxidation.

o

A small, precisely weighed sample (typically a few milligrams) is used for the
measurement.

e Measurement Procedure:

o The sample is mounted in a sample holder (e.g., a gelatin capsule or a straw) which has a
known, minimal magnetic background signal.

o The magnetic susceptibility is measured over a temperature range, for example, from 5 K
to 300 K.[7]
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o Measurements are conducted in a constant applied magnetic field, for instance, up to 5.5
Tesla.[7]

o Both field-cooled (FC) and zero-field-cooled (ZFC) measurements can be performed to
investigate any potential magnetic ordering or history-dependent effects, although for
paramagnetic and diamagnetic materials, these are expected to be identical.

o The raw data (magnetic moment) is corrected for the sample holder's contribution and
then normalized by the sample mass and molar mass to obtain the molar magnetic

susceptibility (x in emu/mol).

Logical Relationships and Visualization

The primary logical relationship in the Cu-Ti system is the dependence of the magnetic
character on the alloy's composition. This can be visualized as a transition from the
paramagnetic nature of pure titanium to the diamagnetic nature of pure copper, with the
intermetallic phases exhibiting intermediate properties.

Experimental Workflow for Magnetic Susceptibility
Measurement

The following diagram illustrates a typical experimental workflow for determining the magnetic

susceptibility of Cu-Ti alloys.
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Experimental workflow for magnetic susceptibility measurement.

Compositional Influence on Magnetic Properties

The diagram below illustrates the general trend of magnetic properties in the Cu-Ti system as a
function of composition.

Pure Ti

(Paramagnetic)

Increasing Cu content

Cu-Ti Intermetallic Phases
(Weakly Paramagnetic to Diamagnetic)

Increasing Cl content

Pure Cu

(Diamagnetic)
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Influence of composition on the magnetic character of Cu-Ti alloys.

Conclusion

The magnetic properties of Cu-Ti intermetallic phases are characterized by weak magnetic
responses, ranging from the paramagnetism of titanium-rich alloys to the diamagnetism of
copper-rich alloys. The magnetic susceptibility varies in a roughly linear fashion with
composition. While comprehensive magnetic data for each specific intermetallic phase is
limited in the available literature, the overall trends are well-understood and can be reliably
characterized using sensitive experimental techniques such as SQUID magnetometry. Further
research focusing on the synthesis and characterization of single-phase Cu-Ti intermetallic
compounds would be beneficial for a more detailed understanding of the structure-property
relationships governing their magnetic behavior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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